Cas no 1207013-85-1 (6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile)

• Product Name: 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile
• CAS No: 1207013-85-1
• MF: C₂₂H₂₆N₄O₃S
• MW: 426.531843662262
• CID: 5392107
• Update Time: 2025-06-30

6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile

• Inchi： 1S/C22H26N4O3S/c1-28-19-11-17-18(12-20(19)29-2)24-14-16(13-23)21(17)25-5-3-15(4-6-25)22(27)26-7-9-30-10-8-26/h11-12,14-15H,3-10H2,1-2H3
• InChI Key： AMHKTXDMLMHQDY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(N2CCC(C(N3CCSCC3)=O)CC2)=C(C#N)C=1

Additional information on 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile

Introduction to 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile and Its Significance in Modern Chemical Biology

6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile, with the CAS number 1207013-85-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including methoxy substituents, a quinoline core, and a thiomorpholine-piperidine moiety, endows it with unique chemical properties that make it a promising candidate for further exploration.

The structural composition of 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile is a testament to the ingenuity of synthetic chemistry. The quinoline scaffold, a well-known pharmacophore in medicinal chemistry, is often associated with bioactivities such as anti-inflammatory, antimicrobial, and anticancer properties. The integration of methoxy groups at the 6 and 7 positions enhances the lipophilicity and metabolic stability of the molecule, while the thiomorpholine-piperidine appendage introduces additional binding pockets that can interact with biological targets. This combination of features makes it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways by interacting with specific targets. 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile has been investigated for its potential to interact with various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes relevant to disease progression. These findings underscore the importance of exploring novel chemical entities like 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile as potential leads for therapeutic intervention.

The synthesis of 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the condensation of appropriately substituted quinoline derivatives with thiomorpholine derivatives, followed by functional group transformations to introduce the necessary nitrile and carbonyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The biological evaluation of 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting critical signaling pathways involved in cell proliferation and survival. Additionally, preliminary pharmacokinetic studies indicate that this compound exhibits favorable properties such as good solubility and reasonable bioavailability, suggesting its potential for further development into an oral therapeutic agent.

One of the most exciting aspects of 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile is its versatility as a scaffold for structure-based drug design. By modifying specific functional groups or introducing new moieties, researchers can generate libraries of derivatives with tailored properties. This approach has led to the identification of several compounds with enhanced potency and selectivity against target enzymes. Such innovations are crucial for overcoming challenges associated with drug resistance and improving patient outcomes.

The role of computational chemistry in the study of 6,7-dimethoxy-4-[4-(thiomorpholine-4-carbonyl)piperidin-1-y]quinoline -3 -carbonitrile cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand interactions between this compound and biological targets. These insights have guided experimental efforts and facilitated the design of more effective derivatives. The integration of computational methods with traditional wet chemistry approaches represents a powerful strategy for accelerating drug discovery processes.

Looking ahead, the future prospects for 6,7-dimethoxy - 4-[ 4 - ( thiomorpholi ne - 4 - carb on yl) piper id i ne - 1 - y l ] qu i no line - 3 - car boni trile are bright. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential in treating a wider range of diseases. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to grow, compounds like 6 , 7 - dim eth oxy - 4 - [ 4 - ( th i om or ph ol i ne - 4 - car b on y l ) p i per id i ne - 1 - y l ] qu i no line - 3 - car boni tr ile will undoubtedly play a pivotal role in shaping the future of medicine.